Cas no 2639413-55-9 (6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid)

• Product Name: 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid
• CAS No: 2639413-55-9
• MF: C₂₈H₂₅NO₄S
• MW: 471.567406415939
• CID: 6536819
• PubChem ID: 165901641
• Update Time: 2025-09-26

6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid
• 2639413-55-9
• EN300-6737389

• Inchi： 1S/C28H25NO4S/c1-28(2,3)16-12-13-21-23(14-16)34-25(24(21)26(30)31)29-27(32)33-15-22-19-10-6-4-8-17(19)18-9-5-7-11-20(18)22/h4-14,22H,15H2,1-3H3,(H,29,32)(H,30,31)
• InChI Key： CFEFMEULIFWMMZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=CC=C(C=C12)C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.15042945g/mol
• Monoisotopic Mass: 471.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 104Ų

Additional information on 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid

Introduction to 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid (CAS No. 2639413-55-9)

6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid, identified by the CAS number 2639413-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiophene class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a fluoren-9-yl methoxy carbonyl moiety, and an amino functional group, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel drugs targeting various diseases.

The benzothiophene core is a heterocyclic aromatic compound that has been extensively studied due to its structural similarity to benzene and its ability to interact with biological targets in a manner akin to other aromatic systems. The introduction of the tert-butyl group at the 6-position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the presence of an amino group at the 2-position provides a site for further functionalization, allowing for the attachment of other pharmacophores or modifications that can fine-tune the biological activity.

One of the most compelling aspects of 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid is its connection to cutting-edge research in drug discovery. The fluoren-9-yl methoxy carbonyl moiety is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and improve binding affinity to biological targets. This group has been successfully utilized in various drug candidates, demonstrating its efficacy in modulating biological pathways. The combination of these structural elements suggests that this compound may exhibit potent activity against a range of therapeutic targets.

Recent studies have highlighted the potential of benzothiophene derivatives as scaffolds for developing new therapeutic agents. For instance, modifications in the benzothiophene ring have led to compounds with anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid positions it as a promising candidate for further investigation in these areas. The tert-butyl group, while enhancing lipophilicity, also provides steric hindrance that can prevent unwanted interactions with non-target proteins, thereby improving selectivity.

The fluoren-9-yl methoxy carbonyl moiety further enhances the compound's potential by contributing to its solubility and stability in biological systems. This group is often used in peptide mimetics and other biologically active molecules due to its ability to form stable amide bonds and interact favorably with enzymes and receptors. In the context of this benzothiophene derivative, it may serve as a linker or anchor point for additional pharmacophores, enabling the design of more complex and potent drug candidates.

From a synthetic chemistry perspective, 6-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-benzothiophene-3-carboxylic acid presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, including cyclization reactions to form the benzothiophene core, followed by functionalization at various positions with appropriate protecting groups and reagents. The introduction of the fluoren-9-yl methoxy carbonyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, paving the way for rapid discovery and development.

In conclusion, 6-tert-butyl-2-({[(9H-fluorenine molybdenum carbonyl}amino)-1-benzothiophene carboxylic acid (CAS No. 2639413 55 9) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. The ongoing research into benzothiophene derivatives continues to uncover new possibilities for drug discovery, making compounds like this one invaluable assets in modern medicinal chemistry.